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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552045

For Researchers, Scientists, and Drug Development Professionals

Introduction

Reactive Black 39 is a diazo reactive dye known for its application in the textile industry for
dyeing cellulosic fibers, imparting a deep black shade with good fastness properties. Beyond its
traditional use in textiles, its chemical properties and reactive nature make it a subject of
interest in various research fields, including environmental science for wastewater treatment
studies and potentially as a molecular probe in biological systems. This technical guide
provides an in-depth overview of Reactive Black 39, focusing on its chemical identity,
synthesis, and relevant experimental protocols.

Chemical and Physical Properties

Reactive Black 39 is characterized by its complex aromatic structure containing two azo
groups (-N=N-) and a reactive chlorotriazine group. This reactive group allows the dye to form
a covalent bond with hydroxyl groups on cellulosic fibers, leading to its high wash fastness.

Table 1: Chemical Identifiers and Properties of Reactive Black 39
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Property Value Reference(s)
CAS Number 68259-02-9 [11[2]

C.l. Name Reactive Black 39 [3]

C.l. Number 205071 [3]

Molecular Formula C25H14CIN10Nas016Ss [3]

Molecular Weight 1021.16 g/mol [3]
Appearance Black Powder

Solubility >300 G/L in water

Molecular Structure Class Double azo class [3]

Note: Slight variations in molecular formula and weight have been reported in the literature.

Synthesis of Reactive Black 39

The synthesis of Reactive Black 39 is a multi-step process involving diazotization and
coupling reactions, characteristic of azo dye production. The general manufacturing method is
outlined below.[3]

Experimental Protocol: Synthesis of Reactive Black 39

This protocol is a generalized procedure based on the known chemistry of azo dye synthesis.

[1][4]

Materials:

2.,4-Diaminobenzenesulfonic acid

2-Aminobenzene-1,4-disulfonic acid

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid)

2,4,6-Trichloro-1,3,5-triazine (cyanuric chloride)
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Sodium nitrite (NaNOz2)

Hydrochloric acid (HCI)

Sodium carbonate (Na2CO3)

Ammonia solution

e Ice

Starch-iodide paper

Procedure:

o First Diazotization:

[e]

Dissolve 2,4-Diaminobenzenesulfonic acid in water and cool the solution to 0-5°C in an ice
bath.

[e]

Slowly add a solution of sodium nitrite while maintaining the temperature below 5°C.

o

Add hydrochloric acid dropwise to generate nitrous acid in situ, which reacts with the
amine to form the diazonium salt.

o

Monitor the completion of the reaction using starch-iodide paper (a blue-black color
indicates excess nitrous acid).

 First Coupling:

o In a separate vessel, dissolve H-acid in an alkaline solution (e.g., sodium carbonate
solution).

o Slowly add the diazonium salt solution from step 1 to the H-acid solution while maintaining
a low temperature and alkaline pH. This results in the formation of a monoazo dye.

e Second Diazotization:
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o Follow the same procedure as in step 1, but use 2-Aminobenzene-1,4-disulfonic acid as
the starting amine to generate the second diazonium salt.

e Second Coupling:

o Add the second diazonium salt solution to the monoazo dye solution from step 2 under
acidic conditions. This forms the diazo dye intermediate.

o Condensation with Cyanuric Chloride:
o Dissolve the diazo dye intermediate in a suitable buffer solution.
o In a separate vessel, prepare a slurry of cyanuric chloride in ice water.

o Slowly add the cyanuric chloride slurry to the dye solution, maintaining a neutral pH and
low temperature. This reaction attaches the reactive triazine ring to the dye molecule.

e Ammoniation:

o To complete the synthesis, treat the product from step 5 with an ammonia solution. This
step replaces one of the remaining chlorine atoms on the triazine ring with an amino

group.
e |solation and Purification:

o The final product, Reactive Black 39, is then isolated from the reaction mixture by salting
out with sodium chloride, followed by filtration, washing, and drying.[1]
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Caption: Synthesis workflow for Reactive Black 39.

Application in Textile Dyeing

Reactive Black 39 is primarily used for dyeing cotton and other cellulosic fibers. The following
is a general laboratory procedure for dyeing cotton fabric.[5][6][7][8][9]

Experimental Protocol: Dyeing of Cotton with Reactive
Black 39
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Materials:
» Scoured and bleached cotton fabric
o Reactive Black 39 dye
e Sodium chloride (NaCl) or Glauber's salt (Na2S0a)
e Sodium carbonate (Na=COs) (soda ash)
» Acetic acid
e Non-ionic soap
o Laboratory dyeing machine or beakers with a water bath
Procedure:
e Preparation of the Dyebath:
o Weigh the dry cotton fabric.

o Calculate the required amount of dye, salt, and soda ash based on the weight of the fabric
(owf) and the desired shade depth. For a medium shade, a typical recipe might be:

» Reactive Black 39: 2% owf
= Sodium chloride: 60 g/L
» Sodium carbonate: 20 g/L
o Prepare the dyebath with the required amount of water (liquor ratio, e.g., 1:20).
o Dissolve the dye in a small amount of warm water and then add it to the dyebath.

o Add the salt to the dyebath and stir until dissolved. Adjust the pH to neutral (6.5-7.0) with a
small amount of acetic acid if necessary.

e Dyeing:
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o Introduce the wet cotton fabric into the dyebath at room temperature.

o Raise the temperature to the recommended dyeing temperature for the specific type of
reactive dye (e.g., 60°C for a hot-brand reactive dye).

o Run the dyeing for 30-45 minutes to allow for the exhaustion of the dye onto the fabric.

o Add the pre-dissolved soda ash to the dyebath in two portions over 15 minutes. This
raises the pH and initiates the fixation reaction between the dye and the fiber.

o Continue the dyeing for another 45-60 minutes at the same temperature.
e Washing and Soaping:

o Drain the dyebath and give the fabric a cold rinse to remove loose dye.

o Perform a hot rinse.

o Soap the dyed fabric at the boil for 10-15 minutes with a non-ionic soap (e.g., 2 g/L) to
remove any unfixed dye.

o Rinse the fabric thoroughly with hot and then cold water.
o Dry the dyed fabric.

Analytical Methods

The analysis of Reactive Black 39 is crucial for quality control and for studying its fate in
environmental and biological systems. High-Performance Liquid Chromatography (HPLC) is a
common technique used for the separation and quantification of reactive dyes.[10][11][12]

Experimental Protocol: HPLC Analysis of Reactive Black
39

Instrumentation:

e HPLC system with a UV-Vis detector
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» Reversed-phase C18 column

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

lon-pair reagent (e.g., tetrabutylammonium bromide)

Buffer (e.g., phosphate buffer)

Procedure:

e Sample Preparation:

o Accurately weigh a small amount of Reactive Black 39 and dissolve it in water or a
suitable solvent to prepare a stock solution.

o Prepare a series of calibration standards by diluting the stock solution.

o For textile or environmental samples, an appropriate extraction procedure may be required
to isolate the dye.

e Chromatographic Conditions:

o Mobile Phase: A gradient elution is typically used, starting with a higher proportion of
aqueous buffer and increasing the proportion of acetonitrile over time. The mobile phase
should contain an ion-pair reagent to improve the retention and peak shape of the anionic
dye.

o Flow Rate: Typically 1.0 mL/min.

o Column Temperature: Maintained at a constant temperature, e.g., 30°C.

o Detection Wavelength: The maximum absorbance wavelength (Amax) of Reactive Black
39.
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o Injection Volume: Typically 10-20 pL.
e Analysis:
o Inject the calibration standards and the sample solutions into the HPLC system.
o ldentify the peak corresponding to Reactive Black 39 based on its retention time.

o Quantify the concentration of the dye in the samples by comparing the peak area with the
calibration curve.

Application in Wastewater Treatment Research

The presence of reactive dyes in textile effluents is a significant environmental concern.
Reactive Black 39 is often used as a model compound in studies investigating various
wastewater treatment technologies.

Experimental Setup: Decolorization of Reactive Black 39
in a Bioreactor

The following describes a general experimental setup for studying the biological degradation of
Reactive Black 39.[13][14][15][16][17]

Materials and Equipment:

Sequencing Batch Reactor (SBR)

 Peristaltic pumps for influent and effluent

o Air pump and diffuser for aeration

e Magnetic stirrer or mechanical mixer

e pH and dissolved oxygen (DO) sensors

e Synthetic wastewater medium containing nutrients and a carbon source

o Activated sludge from a wastewater treatment plant
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» Reactive Black 39 stock solution

Procedure:

o Reactor Setup and Acclimatization:
o Set up the SBR with a working volume (e.g., 5 L).
o Inoculate the reactor with activated sludge.

o Feed the reactor with a synthetic wastewater medium to acclimate the microbial
population.

o Operate the SBR in cycles, typically consisting of anaerobic, aerobic, settling, and
decanting phases.

e Dye Degradation Experiment:

o Once the reactor has reached a stable operating condition, introduce a known
concentration of Reactive Black 39 into the influent feed.

o Continue to operate the SBR in cycles.
o Collect samples from the influent and effluent of each cycle.
e Analysis:
o Measure the color removal by spectrophotometry at the Amax of Reactive Black 39.
o Analyze the concentration of the dye and its degradation by-products using HPLC.

o Measure other relevant parameters such as Chemical Oxygen Demand (COD), pH, and
DO.
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Caption: Experimental workflow for wastewater treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b15552045?utm_src=pdf-body-img
https://www.benchchem.com/product/b15552045?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. benchchem.com [benchchem.com]

. medchemexpress.com [medchemexpress.com]
. worlddyevariety.com [worlddyevariety.com]

. fsw.cc [fsw.cc]

. textilecoach.net [textilecoach.net]

. textilelearner.net [textilelearner.net]

.
~ (o)) )] EaN w N -

. Dyeing of Cotton Fabric with Reactive Dyes || Cotton Dyeing || Cotton Fabric || Reactive
Dyes [textilesphere.com]

8. organiccottonplus.com [organiccottonplus.com]

e 9. m.youtube.com [m.youtube.com]

e 10. staff-old.najah.edu [staff-old.najah.edu]

e 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

e 12. An Improved Analytical Method for the Analysis of Reactive Dyes by High Performance
Liquid Chromatography | Semantic Scholar [semanticscholar.org]

o 13. Treatment of synthetic textile wastewater containing dye mixtures with microcosms -
PMC [pmc.ncbi.nlm.nih.gov]

e 14. researchgate.net [researchgate.net]

e 15. etd.lib.metu.edu.tr [etd.lib.metu.edu.tr]
e 16. iwaponline.com [iwaponline.com]

e 17. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Reactive Black 39: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15552045#reactive-black-39-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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